Cas no 42079-78-7 (5-Methoxyflavone)

5-methoxyflavone, a flavone, is a DNA polymerase β (DNA polymerase beta) inhibitors and β- It is a neuroprotective agent for amyloid toxicity. It has the sedative effect of the central nervous system and is achieved by regulating the ionophilic GABAA receptor
5-Methoxyflavone structure
5-Methoxyflavone structure
Product Name:5-Methoxyflavone
CAS No:42079-78-7
Molecular Formula:C16H12O3
Molecular Weight:252.2647
MDL:MFCD00016942
CID:89497
PubChem ID:160871467

5-Methoxyflavone Properties

Names and Identifiers

    • 5-methoxy-2-phenyl-4-benzopyrone
    • 5-Methoxyflavone
    • 5-methoxy-2-phenylchromen-4-one
    • METHOXYFLAVONE, 5-(RG)
    • 5-methoxy-2-phenyl-4h-chromen-4-one
    • 4H-1-Benzopyran-4-one, 5-methoxy-2-phenyl-
    • 5-Methoxy-2-phenyl-chromen-4-one
    • ST069360
    • 5 - Methoxyflavone
    • Oprea1_859852
    • Oprea1_842256
    • BIDD:ER0473
    • ghl.PD_Mitscher_leg0.1155
    • MEGxp0_001704
    • XRQSPUXANRGDAV-UHFFFAOYSA-N
    • BDBM50296862
    • 5875AH
    • AKO
    • s4782
    • CCG
    • CHEBI:181154
    • NCGC00142613-03
    • ethyl4-(2-fluorophenyl)-2-methylpyrimidine-5-carboxylate
    • NCGC00142613-01
    • 42079-78-7
    • NS00056780
    • AKOS000599908
    • CHEMBL16685
    • EINECS 255-652-0
    • SCHEMBL1629391
    • BRD-K81383664-001-01-2
    • NCGC00180810-01
    • HY-107790
    • DTXSID40194917
    • CCG-208437
    • M2365
    • SR-05000002253-2
    • ACon1_000175
    • PD056554
    • T72452
    • MFCD00016942
    • AS-62240
    • CS-0030664
    • SR-05000002253
    • NCGC00142613-02
    • FT-0620566
    • DA-70233
    • MDL： MFCD00016942
    • InChIKey： XRQSPUXANRGDAV-UHFFFAOYSA-N
    • Inchi： 1S/C16H12O3/c1-18-13-8-5-9-14-16(13)12(17)10-15(19-14)11-6-3-2-4-7-11/h2-10H,1H3
    • SMILES： O1C(=C([H])C(C2C(=C([H])C([H])=C([H])C1=2)OC([H])([H])[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 252.07900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 252.079
  • Heavy Atom Count: 19
  • Complexity: 368
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.5
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • LogP: 3.46860
  • PSA: 39.44000
  • Refractive Index: 1,548
  • Boiling Point: 422.5°Cat760mmHg
  • Melting Point: 130.0 to 134.0 deg-C
  • Flash Point: 201.1°C
  • Color/Form: powder
  • Solubility: Not determined
  • Density: 1,155g/cm

5-Methoxyflavone Security Information

  • WGK Germany：3
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases： 36/37/38

5-Methoxyflavone Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Methoxyflavone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NAY-250mg
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 >98% (GC)
250mg
 $61.00 2025-02-20
A2B Chem LLC
AB69370-25mg
5-Methoxyflavone
 42079-78-7 99%
25mg
 $40.00
Aaron
AR003NJA-100mg
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 98%
100mg
 $22.00 2025-01-22
abcr
AB134083-1 g
5-Methoxyflavone, 97%; .
 42079-78-7 97%
1 g
 €126.20 2023-07-20
Alichem
A019115585-5g
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 95%
5g
 $336.33 2023-09-01
Ambeed
A587261-1g
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 98%
1g
 $252.0 2025-02-26
Chemenu
CM285442-5g
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 95%
5g
 $311
ChemScence
CS-0030664-25mg
5-Methoxyflavone
 42079-78-7 99.71%
25mg
 $50.0 2022-04-27
DC Chemicals
DC20150-100 mg
5-Methoxyflavone
 42079-78-7 >98%
100mg
 $100.0 2022-02-28
eNovation Chemicals LLC
D956157-1g
5-Methoxy-2-phenyl-4H-chromen-4-one
 42079-78-7 98.0%
1g
 $215 2022-05-25

5-Methoxyflavone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:42079-78-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:42079-78-7)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:42079-78-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:42079-78-7)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42079-78-7)5-Methoxyflavone
A1203156
Purity:99%
Quantity:5g
Price($):243.0